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Compound of Interest

Compound Name: Z-L-Gla(OtBu)2-OH

Cat. No.: B554408 Get Quote

Technical Guide: Z-L-Gla(OtBu)2-OH
This document provides a comprehensive overview of the chemical and physical properties of

Z-L-Gla(OtBu)2-OH, a key reagent in synthetic chemistry. The information is intended for

researchers, scientists, and professionals in the field of drug development and peptide

chemistry.

Chemical Identity and Properties
Z-L-Gla(OtBu)2-OH, with the systematic name N-alpha-(Benzyloxycarbonyl)-gamma-carboxy-

L-glutamic-acid-gamma-di-t-butylester, is a protected amino acid derivative. The presence of

the benzyloxycarbonyl (Z) group on the alpha-amino group and the di-tert-butyl ester protection

on the gamma-carboxy group makes it a valuable building block in the synthesis of peptides

and other complex organic molecules.
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Identifier Value Source

CAS Number 60686-50-2 [1]

Molecular Weight 437.48 g/mol [1]

Molecular Formula C22H31NO8 [2]

Synonyms

N-alpha-(Benzyloxycabonyl)-

gamma-carboxy-L-glutamic-

acid-gamma-di-t-butylester, Z-

g-carboxy-Glu(OtBu)2-OH

[1]

Note: The molecular formula provided is for the closely related Z-DL-Gla(OtBu)2-OH.[2]

While detailed experimental protocols for the use of Z-L-Gla(OtBu)2-OH are specific to

individual synthetic routes, its application generally involves standard peptide coupling

techniques. The protecting groups are strategically chosen for their stability under certain

conditions and their selective removal. The Z-group is typically removed by hydrogenolysis,

while the tert-butyl esters are cleaved under acidic conditions.

Chemical Information Hierarchy

The following diagram illustrates the relationship between the different identifiers for this

compound.
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Diagram of Z-L-Gla(OtBu)2-OH Identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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